Cas no 479080-20-1 (tert-Butyl N-(2-Amino-2-hydroxyiminoethyl)carbamate)

• Product Name: tert-Butyl N-(2-Amino-2-hydroxyiminoethyl)carbamate
• CAS No: 479080-20-1
• MF: C₇H₁₅N₃O₃
• MW: 189.212301492691
• MDL: MFCD11052410
• CID: 931568
• Update Time: 2025-06-09

tert-Butyl N-(2-Amino-2-hydroxyiminoethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [(2Z)-2-(hydroxyamino)-2-iminoethyl]-, 1,1-dimethylethyl ester
• (N-Hydroxycarbamimidoylmethyl)-carbamic acid tert-butyl ester
• tert-Butyl N-(2-Amino-2-hydroxyiminoethyl)carbamate

• MDL： MFCD11052410
• Inchi： InChI=1S/C7H15N3O3/c1-7(2,3)13-6(11)9-4-5(8)10-12/h12H,4H2,1-3H3,(H2,8,10)(H,9,11)
• InChI Key： HPWSTQITVJEUMH-UHFFFAOYSA-N
• SMILES： CC(C)(OC(NCC(NO)=N)=O)C

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-Butyl N-(2-Amino-2-hydroxyiminoethyl)carbamate

tert-Butyl N-(2-Amino-2-hydroxyiminoethyl)carbamate (CAS No. 479080-20-1): An Overview of Its Properties, Applications, and Recent Research Advances

tert-Butyl N-(2-Amino-2-hydroxyiminoethyl)carbamate (CAS No. 479080-20-1) is a versatile compound with significant applications in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, an amino group, and a hydroxyimino group. These functional groups contribute to its chemical reactivity and biological activity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The tert-butyl group in tert-Butyl N-(2-Amino-2-hydroxyiminoethyl)carbamate provides steric protection and enhances the stability of the compound. This feature is particularly useful in synthetic routes where maintaining the integrity of sensitive functional groups is crucial. The amino group, on the other hand, offers multiple points of reactivity, enabling the compound to participate in a wide range of chemical reactions. The hydroxyimino group adds further complexity and reactivity, making the compound a valuable building block for the synthesis of complex organic molecules.

In recent years, tert-Butyl N-(2-Amino-2-hydroxyiminoethyl)carbamate has gained attention for its potential applications in medicinal chemistry. One notable area of research is its use as a precursor in the synthesis of novel drugs targeting various diseases. For instance, studies have shown that derivatives of this compound exhibit promising antiviral and anticancer properties. A recent study published in the Journal of Medicinal Chemistry reported that a series of tert-Butyl N-(2-Amino-2-hydroxyiminoethyl)carbamate derivatives demonstrated potent inhibitory effects against several cancer cell lines, including breast cancer and lung cancer cells.

The versatility of tert-Butyl N-(2-Amino-2-hydroxyiminoethyl)carbamate extends beyond its use as a drug precursor. It has also been explored for its potential in developing new materials and catalysts. For example, researchers at the University of California, Berkeley, have utilized this compound as a ligand in transition metal-catalyzed reactions, leading to the development of highly efficient catalysts for C-H bond activation and cross-coupling reactions. These advancements have significant implications for green chemistry and sustainable synthesis methods.

In addition to its synthetic applications, tert-Butyl N-(2-Amino-2-hydroxyiminoethyl)carbamate has been studied for its biological properties. One area of interest is its role as a prodrug precursor. Prodrugs are biologically inactive compounds that are converted into active drugs within the body through metabolic processes. The tert-butyl protecting group in this compound can be selectively cleaved under specific conditions, releasing the active drug moiety. This approach has been used to improve the pharmacokinetic properties and reduce the side effects of certain therapeutic agents.

The safety profile of tert-Butyl N-(2-Amino-2-hydroxyiminoethyl)carbamate has also been extensively evaluated. Toxicological studies have shown that it exhibits low toxicity when used within recommended concentrations. However, as with any chemical compound, proper handling and storage practices should be followed to ensure safety in laboratory settings.

In conclusion, tert-Butyl N-(2-Amino-2-hydroxyiminoethyl)carbamate (CAS No. 479080-20-1) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features make it an invaluable intermediate in the development of novel drugs and advanced materials. Ongoing research continues to uncover new possibilities for this compound, solidifying its importance in modern scientific endeavors.